Cas no 5558-67-8 (2,2-Diphenylpropionitrile)

• Product Name: 2,2-Diphenylpropionitrile
• CAS No: 5558-67-8
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD00001846
• CID: 46003
• PubChem ID: 87568957
• Update Time: 2025-11-02

2,2-Diphenylpropionitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Diphenylpropanenitrile
• -TIMTEC-BB SBB008475
• 1,1-DIPHENYLETHYL CYANIDE
• 2,2-DIPHENYLPROPIONITRILE
• ALPHA,ALPHA-DIPHENYLPROPIONITRILE
• Benzeneacetonitrile, alpha-methyl-alpha-phenyl-
• 2,2-diphenylpropiononitrile
• Propionitrile,2,2-diphenyl- (6CI,7CI,8CI)
• NSC 62703
• NS00033344
• 5558-67-8
• CS-0272225
• Z108566762
• .alpha.,.alpha.-Diphenylpropionitrile
• NSC62703
• 2,2-Diphenylpropionitrile, 97%
• 2,2-diphenyl propionitrile
• AS-58799
• N-2,4-DNP-DL-METHIONINESULFOXIDE
• DTXSID00204127
• 2,2-diphenyl-propionitrile
• MFCD00001846
• 2,2-Diphenylpropanenitrile #
• NSC-62703
• InChI=1/C15H13N/c1-15(12-16,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,1H
• Benzeneacetonitrile, .alpha.-methyl-.alpha.-phenyl-
• D90077
• 2,2-DIPHENYLETHYL CYANIDE
• FT-0609296
• SCHEMBL1021158
• NCIOpen2_002658
• HMS1741N18
• a-Methyl-a-phenylbenzeneacetonitrile
• D2534
• J-506837
• EINECS 226-925-1
• AKOS001160733
• DB-018699
• 2,2-Diphenylpropionitrile

• MDL： MFCD00001846
• Inchi： 1S/C15H13N/c1-15(12-16,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： DPVHBXFSKLKYIQ-UHFFFAOYSA-N
• SMILES： N#CC(C)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 1955952

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.109 g/mL at 25 °C(lit.)
• Boiling Point: 142°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.572(lit.)
• PSA: 23.79000
• LogP: 3.51618
• Solubility: Not determined

2,2-Diphenylpropionitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,2-Diphenylpropionitrile

Comprehensive Overview of 2,2-Diphenylpropionitrile (CAS No. 5558-67-8): Properties, Applications, and Industry Insights

2,2-Diphenylpropionitrile (CAS No. 5558-67-8) is an organic compound belonging to the nitrile family, characterized by its unique molecular structure featuring two phenyl groups attached to a central propionitrile backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The CAS number 5558-67-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases.

In recent years, the demand for 2,2-Diphenylpropionitrile has surged, driven by its role as a key intermediate in synthesizing advanced materials and bioactive molecules. Industry experts frequently search for "2,2-Diphenylpropionitrile synthesis" or "CAS 5558-67-8 applications," reflecting its relevance in drug discovery and specialty chemicals. Its thermal stability and solubility profile make it suitable for reactions under diverse conditions, aligning with green chemistry trends.

From an analytical perspective, 5558-67-8 exhibits distinct spectroscopic signatures, facilitating its identification via NMR and mass spectrometry. Researchers exploring "nitrile derivatives in medicinal chemistry" often highlight its potential as a scaffold for kinase inhibitors or antimicrobial agents. Notably, its low environmental persistence aligns with modern sustainability goals, addressing concerns raised in queries like "biodegradable nitrile compounds."

The compound’s compatibility with cross-coupling reactions positions it as a valuable asset in palladium-catalyzed transformations—a topic trending in "catalytic applications of diphenyl derivatives." Furthermore, its crystalline form (often queried as "2,2-Diphenylpropionitrile crystal structure") enables precise formulation in solid-state chemistry. Regulatory compliance is another hotspot, with searches for "CAS 5558-67-8 safety data" emphasizing its non-hazardous classification under standard handling protocols.

Emerging studies link 2,2-Diphenylpropionitrile to photoluminescent materials, resonating with queries on "organic LEDs and nitrile precursors." Its electron-withdrawing properties also make it a candidate for conductive polymers, addressing the "high-performance material synthesis" niche. As industries pivot toward eco-friendly alternatives, this compound’s role in "solvent-free organic reactions" gains traction.

In summary, 2,2-Diphenylpropionitrile (CAS No. 5558-67-8) bridges multiple scientific domains, from life sciences to advanced material engineering. Its adaptability to cutting-edge research queries—such as "nitrile-based drug delivery systems" or "scalable nitrile production"—underscores its enduring industrial significance while meeting evolving environmental and efficiency standards.